Natural acetylenes. Part XXI. The biosynthesis and transformation of some polyacetylenic metabolites of Merulius lacrymans Fr. and Clitocybe rhizophora velen
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000144
Abstract
The triacetylenic acid (II; RH), the major polyacetylenic metabolite of the fungus Merulius lacrymans, has been biosynthesised on a medium containing either [14C]-acetate or [14C]-malonate. Degradation of the radioactive metabolite by selective copper-catalysed decarboxylation has revealed that the αβ-acetylenic carboxylic acid group is derived from an acetate-methyl group. The acid (II; RH) is probably an intermediate in the catabolism of some C10 to C9 polyacetylenic metabolites.
The two diacetylenic metabolites (VII and VIII) of Clitocybe rhizophora have been obtained in a radioactive form by addition of [14C]-acetate to the culture medium. Degradation of the triol (VII) revealed that the terminal hydroxylated carbon atom was generated from an acetate-methyl group. By adding the radioactive metabolites separately to cultures of Clitocybe rhizophora it was possible to demonstrate that the diacetylenic ketone (VIII) is very probably the precursor of the triol (VII).
Recommended Literature
- [1] Large negatively charged organic host molecules as inhibitors of endonuclease enzymes†
- [2] A dopamine-modulated nitrogen-doped graphene quantum dot fluorescence sensor for the detection of glutathione in biological samples
- [3] The migration of acetochlor from feed to milk
- [4] High performance NaxCoO2 as a cathode material for rechargeable sodium batteries†
- [5] Thermo-curable and photo-patternable polysiloxanes and polycarbosiloxanes by a facile Piers–Rubinsztajn polycondensation and post-modification†
- [6] Efficient hydrolysis of cellulose into glucose over sulfonated polynaphthalene (SPN) and rapid determination of glucose using positive corona discharge ion mobility spectrometry†
- [7] Carbon phosphide monolayers with superior carrier mobility†
- [8] Visualising the equilibrium distribution and mobility of organic contaminants in soil using the chemical partitioning space†
- [9] Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures
- [10] Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†
Journal Name:Journal of the Chemical Society C: Organic
Research Products
-
CAS no.: 137868-52-1